Cas no 53540-73-1 (2,4(1H,3H)-Pyrimidinedione, 5-fluoro-1-(2-hydroxyethyl)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 5-fluoro-1-(2-hydroxyethyl)-
• CAS No: 53540-73-1
• MF: C₆H₇FN₂O₃
• MW: 174.129784822464
• CID: 357034
• PubChem ID: 5242907
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione, 5-fluoro-1-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 5-fluoro-1-(2-hydroxyethyl)-
• 5-fluoro-1-(2-hydroxyethyl)pyrimidine-2,4-dione
• DTXSID70412691
• 53540-73-1
• AC1NRLD4

• Inchi： 1S/C6H7FN2O3/c7-4-3-9(1-2-10)6(12)8-5(4)11/h3,10H,1-2H2,(H,8,11,12)
• InChI Key： MROAJUVLPAOAPT-UHFFFAOYSA-N
• SMILES： FC1C(NC(N(C=1)CCO)=O)=O

Computed Properties

• Exact Mass: 174.04411
• Monoisotopic Mass: 174.04407025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.64

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines